Cas no 106059-70-5 (4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)-)

4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)- structure
106059-70-5 structure
Product Name:4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)-
CAS No:106059-70-5
MF:C19H16N2O3
MW:320.341944694519
CID:97370
PubChem ID:3031691
Update Time:2025-04-18

4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)-
    • 2-(furan-2-yl)-1-(2-methoxyphenyl)-2,3-dihydroquinazolin-4-one
    • 2-(Furan-2-yl)-1-(2-methoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one
    • DTXSID20388731
    • 2,3-Dihydro-2-furyl-1-(2-methoxyphenyl)-4(1H)-quinazolinone
    • 4(1H)-Quinazolinone, 2,3-dihydro-2-furyl-1-(2-methoxyphenyl)-
    • VA31382500
    • 2-(furan-2-yl)-1-(2-methoxyphenyl)-1,2,3,4-tetrahydroquinazolin-4-one
    • 106059-70-5
    • NIOSH/VA3138250
    • 1-(2-Methoxyphenyl)-2-furyl-2,3-dihydro-4(1H)-quinazolinone
    • Inchi: 1S/C19H16N2O3/c1-23-16-10-5-4-9-15(16)21-14-8-3-2-7-13(14)19(22)20-18(21)17-11-6-12-24-17/h2-12,18H,1H3,(H,20,22)
    • InChI Key: QPIGAULJZNNNEH-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1NC(C2C=CC=CC=2N1C1C=CC=CC=1OC)=O

Computed Properties

  • Exact Mass: 320.11618
  • Monoisotopic Mass: 320.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.71

4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)- Related Literature

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